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Compound of Interest

Compound Name: (-)-Indacrinone

Cat. No.: B14640750

Essential Safety and Handling Guide for (-)-
Indacrinone

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with (-)-Indacrinone. Given that the toxicological properties of this compound have not
been fully investigated, it must be handled with extreme caution as a potentially hazardous
substance.[1] This document is intended for use by trained researchers, scientists, and drug
development professionals.

Hazard Identification and Physicochemical
Properties

(-)-Indacrinone is the levorotatory enantiomer of Indacrinone, a loop diuretic.[2][3] It is a solid
powder intended for research use only and not for human or veterinary use.[4] A Safety Data
Sheet (SDS) for the racemate indicates significant hazards.[5]

Table 1: GHS Hazard Classification[5][6]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
Serious Eye lIrritation Category 2A H319: Causes serious eye

irritation

Carcinogenicity

Category 1A

H350: May cause cancer

Specific Target Organ Toxicity

H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation
Hazardous to the Aquatic _ o
) Category 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects

Table 2: Physicochemical and Storage Information

Property Value Source
Appearance Solid powder [4]
Molecular Formula C18H14Cl204 [4117]
Molecular Weight 365.21 g/mol 41071

Short-Term Storage

Dry, dark, at O - 4 °C (days to

weeks)

[4]

Long-Term Storage

Dry, dark, at -20 °C (months to

years)

[4]

Solubility

Soluble in DMSO

[4]

Occupational Exposure Limits

As of this writing, no official Occupational Exposure Limit (OEL) has been established for (-)-

Indacrinone.[1] In the absence of a defined OEL, exposure should be minimized to the lowest
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possible level through engineering controls, administrative controls, and the mandatory use of

personal protective equipment (PPE).

Personal Protective Equipment (PPE)

Given the compound's hazard profile, a comprehensive PPE strategy is mandatory to prevent

dermal, ocular, and respiratory exposure.[5]

Table 3: Required PPE for Handling (-)-Indacrinone
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Specifications and

Body Part Required PPE .
Rationale
Double-gloving provides
) additional protection in case
Two pairs of chemotherapy- ]
o the outer glove is breached.[5]
Hands grade, powder-free nitrile
Powder-free gloves prevent
gloves. o
aerosolization of the
compound.
_ _ Protects skin from contact and
Disposable, solid-front, back- o
_ prevents contamination of
closure lab gown with long )
Body ] o i personal clothing.[5] Cuffs
sleeves and tight-fitting knit
should be tucked under the
cuffs. )
inner glove.
Goggles must be worn to
protect the eyes from dust
Chemical safety goggles and a  particles.[1] A face shield is
Eyes/Face

full-face shield.

required when there is any risk
of splash or aerosol

generation.[5]

Respiratory

A NIOSH-certified N95 or

higher-rated respirator.

Required for all procedures
involving the handling of the
solid compound to prevent
inhalation of airborne particles.
[1][8] Personnel must be fit-
tested for the selected

respirator.

Head/Feet

Disposable cap and shoe

covers.

Prevents contamination of hair

and personal footwear.[5]

Safe Handling and Operational Plan

A designated area, such as a certified chemical fume hood or a containment ventilated

enclosure (CVE), must be used for all manipulations of (-)-Indacrinone powder (e.g., weighing,

preparing solutions).
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Step-by-Step Handling Protocol:

e Preparation:
o Cordon off the designated handling area.
o Ensure all necessary PPE, spill kit materials, and waste containers are readily accessible.
o Don all required PPE as specified in Table 3 before entering the designated area.

e Weighing and Solution Preparation:

o Perform all manipulations of solid (-)-Indacrinone on a disposable work surface (e.g.,
plastic-backed absorbent pad) within a chemical fume hood to control dust.

o Use dedicated, clearly labeled utensils (spatulas, weigh boats).

o When preparing solutions, add the solvent to the powder slowly to minimize aerosol
generation.

e Post-Handling:

o After handling, wipe down all surfaces in the designated area with an appropriate
deactivating agent (if known) or a surfactant solution followed by 70% ethanol.

o Carefully doff PPE, removing the outer gloves first, followed by the gown and other
equipment, turning contaminated surfaces inward. The inner gloves should be the last item
removed.

o Dispose of all contaminated disposables as hazardous chemical waste.

o Wash hands thoroughly with soap and water after completing the work and exiting the lab.

[1]5]

Emergency Procedures

Spill Response:
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» Evacuate: Immediately alert others and evacuate the immediate area.

 |solate: Secure the area to prevent entry. Do not attempt to clean a large spill without
appropriate respiratory protection and training.

e Cleanup (for minor spills):

Don the full PPE ensemble described in Table 3.

[¢]

[e]

Gently cover the spill with absorbent pads to prevent further dispersal.

[e]

Carefully collect the powder using dampened absorbent material. DO NOT DRY SWEEP,
as this will generate dust.[5]

[e]

Place all contaminated materials into a sealed, labeled hazardous waste container.
o Clean the spill area thoroughly with a surfactant solution and then 70% ethanol.
Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[1]

[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical
attention and show them the Safety Data Sheet.[5]

Disposal Plan

Due to its high toxicity to aquatic life, (-)-Indacrinone and all associated waste must be
disposed of as hazardous chemical waste.[5] Do not dispose of it down the drain or in regular
trash.
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Disposal Protocol:

e Segregation: All waste contaminated with (-)-Indacrinone, including disposable PPE, weigh
boats, pipette tips, and absorbent pads, must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.

o Container Labeling: The waste container must be labeled "Hazardous Waste" and include
the chemical name "(-)-Indacrinone.”

e Surplus Material: Unused or unwanted (-)-Indacrinone must be disposed of in its original
container or a compatible, sealed container as hazardous waste.

e Institutional Guidelines: Follow all institutional and local regulations for hazardous waste
pickup and disposal. Contact your institution's Environmental Health & Safety (EHS)
department for specific procedures.

Workflow for Safe Handling of (-)-Indacrinone
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Designate Handling Area
(Fume Hood)

;

Assemble PPE &
Spill Kit

:

Don Full PPE

nter Hood

Weigh Solid Compound

Prepare Solution

2. Handling Phase

Decontaminate
Work Surfaces

l

Segregate Contaminated
Disposables

Doff PPE Correctly

l

Wash Hands Arrange for EHS Pickup

Collect in Labeled
Hazardous Waste Container

3. Post-Handling & Cleanup 4. Waste Management

Figure 1: Safe Handling Workflow for (-)-Indacrinone

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-Indacrinone from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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